Cas no 1807127-80-5 (6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine)

• Product Name: 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine
• CAS No: 1807127-80-5
• MF: C₈H₆F₂N₄O₂
• MW: 228.155647754669
• CID: 4877205
• Update Time: 2025-07-15

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine

• Inchi： 1S/C8H6F2N4O2/c9-8(10)5-1-4(2-11)13-6(3-12)7(5)14(15)16/h1,8H,2,11H2
• InChI Key： HJNZCHYXUVCKSS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C#N)=C1[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 0.2
• Topological Polar Surface Area: 109

Additional information on 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine

Introduction to 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine (CAS No. 1807127-80-5)

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine, a compound with the CAS number 1807127-80-5, is a unique and versatile molecule that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an aminomethyl group, a cyano group, a difluoromethyl group, and a nitro group. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for further investigation.

The synthesis of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine has been reported in several studies, highlighting its synthetic accessibility and the robustness of the methods used. One notable approach involves the sequential functionalization of a pyridine derivative through selective reactions that introduce the desired substituents. The presence of the difluoromethyl group, in particular, has been shown to significantly influence the electronic properties of the molecule, enhancing its reactivity and stability under various conditions.

In the context of medicinal chemistry, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine has shown promise as a lead compound for the development of novel therapeutic agents. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit certain kinases and proteases, which are key targets in the treatment of cancer and inflammatory diseases. The ability to modulate these enzymes selectively makes it a valuable tool in drug discovery and development.

Beyond its medicinal applications, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine has also been explored for its potential in materials science. The unique combination of functional groups provides opportunities for designing materials with tailored properties. For example, the compound can be incorporated into polymers or used as a building block for supramolecular assemblies, where its electronic and structural characteristics can be harnessed to create materials with enhanced performance in areas such as electronics and catalysis.

The physical and chemical properties of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine have been extensively characterized. It is typically obtained as a solid with a well-defined melting point and exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties facilitate its use in various experimental settings, from high-throughput screening assays to more detailed mechanistic studies.

Safety considerations are an important aspect when handling any chemical compound. While specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas or fume hoods, and following standard laboratory practices to minimize exposure risks.

In conclusion, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-nitropyridine (CAS No. 1807127-80-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and chemical properties make it an intriguing subject for further research and development. As ongoing studies continue to uncover new applications and insights into its behavior, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and their practical implications.